N-(2-(5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethyl)-1H-indole-3-carboxamide

• IUPAC Name: N-[2-(5-methyl-3-pyridin-3-ylpyrazol-1-yl)ethyl]-1H-indole-3-carboxamide
• InChI: InChI=1S/C20H19N5O/c1-14-11-19(15-5-4-8-21-12-15)24-25(14)10-9-22-20(26)17-13-23-18-7-3-2-6-16(17)18/h2-8,11-13,23H,9-10H2,1H3,(H,22,26)
• InChI Key: CNDRJTXQNYZROB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCNC(=O)C2=CNC3=CC=CC=C32)C4=CN=CC=C4
• Molecular Formula: C20H19N5O
• Molecular Weight: 345.4 g/mol

Description

N-(2-(5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethyl)-1H-indole-3-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is known to possess various biochemical and physiological effects, making it a promising candidate for the development of new drugs.

Scientific Research Applications

Synthesis and Biological Evaluation

A study by Rahmouni et al. (2016) focused on synthesizing a series of pyrazolopyrimidines derivatives, including structures similar to the compound , to evaluate their anticancer and anti-5-lipoxygenase activities. The synthesis involved the condensation of carboxamide with aromatic aldehydes and further reactions leading to various derivatives. These compounds were screened for cytotoxic activities against HCT-116 and MCF-7 cancer cell lines, as well as for their 5-lipoxygenase inhibition capabilities, highlighting the compound's potential in medicinal chemistry applications (Rahmouni et al., 2016).

Antimicrobial Activity

Panda et al. (2011) synthesized pyrazolopyridine derivatives, including those structurally related to the compound of interest, and evaluated their antibacterial activity against Gram-negative and Gram-positive bacteria. The study found that derivatives with a carboxamide group showed moderate to good activity against various bacterial strains, suggesting the compound's potential utility in developing new antimicrobial agents (Panda et al., 2011).

Heterocyclic Compounds in Medicinal Chemistry

A general review by Higashio and Shoji (2001) on nitrogen-containing heterocyclic compounds, such as pyrroles, pyridines, and pyrazines, highlighted their importance as structural components in pharmaceuticals and agrochemicals due to their high biological activity. The review discusses the wide-ranging applications of these compounds in various fields, underscoring the significance of research into compounds like "N-(2-(5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethyl)-1H-indole-3-carboxamide" for pharmaceutical development (Higashio & Shoji, 2001).